N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-(2-hydroxy-2-thiophen-2-ylethyl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C12H13NO2S2/c14-10(11-4-2-6-17-11)8-13-12(15)7-9-3-1-5-16-9/h1-6,10,14H,7-8H2,(H,13,15)
• InChI Key: KUNQUBFSHIILAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CC(=O)NCC(C2=CC=CS2)O
• Molecular Formula: C12H13NO2S2
• Molecular Weight: 267.4 g/mol

Description

N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-2-(thiophen-2-yl)acetamide, also known as HTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized through a variety of methods and has been found to have several biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Characterization

N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-2-(thiophen-2-yl)acetamide and related compounds have been synthesized and characterized to explore their chemical properties and potential applications. For instance, studies have investigated the chemoselective acetylation of 2-aminophenol to synthesize intermediates for antimalarial drugs, highlighting the importance of specific acyl donors in the synthesis process (Magadum & Yadav, 2018). Other research has focused on the synthesis of acetamide derivatives for potential pharmacological applications, including antimicrobial and anticancer properties (Fuloria et al., 2009).

Molecular Docking and Pharmacological Evaluation

Compounds structurally related to N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-2-(thiophen-2-yl)acetamide have been subject to molecular docking studies to assess their anticancer activity. For example, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide has shown promise as an anticancer agent through in silico modeling targeting the VEGFr receptor, emphasizing the compound's potential in medical applications (Sharma et al., 2018).

Antimicrobial and Antioxidant Activities

Some studies have explored the antimicrobial and antioxidant activities of acetamide derivatives. Novel imines and thiazolidinones synthesized from acetamide compounds have demonstrated significant antibacterial and antifungal activities, suggesting their potential use in combating microbial infections (Fuloria et al., 2009). Additionally, coordination complexes constructed from pyrazole-acetamide derivatives have shown notable antioxidant activity, indicating their potential utility in oxidative stress-related therapies (Chkirate et al., 2019).

Learning and Memory Effects

Research into the effects of related compounds on learning and memory in mice has provided insights into potential therapeutic applications for cognitive disorders. The synthesis of 2-dialkylamino ethyl-[(3-thiophenyl)methoxy] acetate hydrochloride and its positive effects on learning and memory facilitation highlight the compound's potential as a cognitive enhancer (Jiang Jing-ai, 2006).